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Compound of Interest

Compound Name: Metominostrobin

Cat. No.: B8650213

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Metominostrobin, a broad-spectrum strobilurin fungicide. The information is
curated for researchers, scientists, and professionals involved in drug development and related
fields. This document summarizes key quantitative data in structured tables, outlines detailed
experimental methodologies for cited properties, and includes mandatory visualizations to
illustrate its mode of action.

Chemical Identity and Structure

Metominostrobin, chemically known as (2E)-2-methoxyimino-N-methyl-2-(2-
phenoxyphenyl)acetamide, is a synthetic fungicide belonging to the strobilurin class.[1][2]
These fungicides are inspired by a naturally occurring antifungal compound.[3] The commercial
product is predominantly the more stable and biologically active (E)-isomer.[4]
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Identifier Value

(2E)-2-methoxyimino-N-methyl-2-(2-
phenoxyphenyl)acetamide[1][2]

IUPAC Name

CAS Number 133408-50-1 ((E)-isomer)[1]

133408-51-2 ((Z)-isomer)[5]

Chemical Formula C16H16N203[1]

Molecular Weight 284.31 g/mol [6]

SMILES CNC(=0)/C(=N\OC)/clccceclOc2ccecc2
InChl Key HIIRDDUVRXCDBN-OBGWFSINSA-N[1]

Physicochemical Properties

The physicochemical properties of a compound are critical in determining its environmental
fate, bioavailability, and interaction with biological systems. The key properties of
Metominostrobin are summarized below.

ble of Physicochemical :

Property Value Temperature (°C) pH
) White crystalline )
Physical State . Ambient N/A
solid[4]
Melting Point 87-89 °C[4] N/A N/A
Boiling Point Not available N/A N/A
Vapor Pressure 0.018 mPa[4] 20 N/A
Water Solubility 128 mg/L[4] 20 7
Partition Coefficient
2.32[4] 20 7
(logP)
pKa Not available N/A N/A
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Solubility in Organic Solvents

Metominostrobin exhibits good solubility in a range of organic solvents.

Solvent Solubility (mglL) Temperature (°C)
Dichloromethane 1,380,000[4] 20

Chloroform 1,280,000[4] 20

DMSO Soluble[1] Ambient

Experimental Protocols

Standardized methodologies, such as those provided by the Organisation for Economic Co-
operation and Development (OECD), are typically employed to determine the physicochemical
properties of chemical substances.

Determination of Water Solubility (OECD Guideline 105)

The water solubility of Metominostrobin can be determined using the Column Elution Method
or the Flask Method, as outlined in OECD Guideline 105.[3][7]

¢ Principle: A saturated solution of the test substance in water is prepared, and the
concentration of the substance in the aqueous phase is determined after separation of the
undissolved material.

e Column Elution Method (for solubilities < 10~2 g/L):

o A column is packed with an inert support material coated with an excess of the test
substance.

o Water is passed through the column at a slow, constant rate.
o The eluate is collected in fractions.

o The concentration of the substance in each fraction is determined by a suitable analytical
method (e.g., HPLC-UV) until a plateau of saturation is observed.
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» Flask Method (for solubilities > 10~2 g/L):

o

An excess amount of the test substance is added to a flask containing purified water.

[¢]

The flask is agitated at a constant temperature until equilibrium is reached.

[¢]

The solution is centrifuged or filtered to separate the undissolved substance.

[e]

The concentration in the clear agueous phase is quantified.

A preliminary test is often conducted to estimate the approximate solubility and determine the
appropriate method and sample amount.[3]

Determination of Partition Coefficient (logP)

The n-octanol/water partition coefficient (logP) is a measure of a chemical's lipophilicity. It can
be determined by the Shake Flask Method (OECD Guideline 107) or the HPLC Method (OECD
Guideline 117).[1][8]

o Shake Flask Method (OECD Guideline 107):
o A solution of the test substance is prepared in either n-octanol or water.

o The solution is placed in a vessel with a known volume of the other immiscible solvent (n-
octanol or water).

o The vessel is shaken until equilibrium is achieved.
o The phases are separated by centrifugation.
o The concentration of the substance in each phase is determined.

o The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol
phase to that in the aqueous phase. LogP is the base-10 logarithm of P.[9] This method is
suitable for logP values between -2 and 4.

e HPLC Method (OECD Guideline 117):

o Areversed-phase high-performance liquid chromatography (HPLC) system is used.
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o A series of reference compounds with known logP values are injected to create a
calibration curve of retention time versus logP.

o The test substance is then injected under the same isocratic conditions.
o The retention time of the test substance is measured.

o The logP of the test substance is determined by interpolation from the calibration curve.[8]
[10] This method is suitable for logP values in the range of O to 6.

Mode of Action

Metominostrobin, like other strobilurin fungicides, acts by inhibiting mitochondrial respiration
in fungi.[3] It specifically targets the Quinone outside (Qo) site of the cytochrome bci complex
(Complex Il) in the mitochondrial electron transport chain.[8] This binding blocks the transfer of
electrons from ubiquinol to cytochrome c, which disrupts the production of ATP, the energy
currency of the cell, ultimately leading to fungal cell death.
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Caption: Metominostrobin's inhibition of the mitochondrial electron transport chain.

The diagram above illustrates the normal flow of electrons through the electron transport chain,
leading to the generation of a proton gradient that drives ATP synthesis. Metominostrobin
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disrupts this process by binding to Complex lll, effectively halting ATP production.

Experimental Workflow for Physicochemical Analysis

A logical workflow is essential for the comprehensive physicochemical characterization of a
compound like Metominostrobin.
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Caption: A typical workflow for determining the key physicochemical properties of
Metominostrobin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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